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N-[1-[(1'S,4R)-2,2-dimethylspiro[3H-chromene-4,2'-cyclopropane]-1'-carbonyl]piperidin-4-yl]ethanesul
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N-methyl-N-[[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]methyl]-2-thiophen-2-ylacetamide
|
N-(2-methyl-2-pyridin-3-ylpropyl)-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
N-[2-(dimethylcarbamoyl)pyridin-4-yl]-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
|
N-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-2-thiophen-3-ylpyrrolidine-1-carboxamide
|
N-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-N,3-dimethyl-1,2-thiazole-4-carbo
|
N-[[(2R,3S)-1-tert-butyl-2-[1-(2-methoxyethyl)pyrazol-4-yl]-5-oxopyrrolidin-3-yl]methyl]thiophene-3-
|
N,2-dimethyl-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]pyrazolo[1,5-a]pyrazin-4-amine
|
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N-[[(2S,4S)-4-fluoro-1-(pyrimidin-5-ylmethyl)pyrrolidin-2-yl]methyl]cycloheptene-1-carboxamide
|
N-[[(2S,4S)-4-fluoro-1-[(4-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N-methyltetrazolo[
|
N-[(2S,3R)-2-(1-methylpyrazol-4-yl)oxolan-3-yl]-3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptane-2-car
|
N-[[(2S,4S)-4-fluoro-1-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrrolidin-2-yl]methyl]-N-methyl-6,7-dihydr
|
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N-(8-bromoimidazo[1,2-a]pyridin-3-yl)-1-methylsulfonylcyclobutane-1-carboxamide
|
N-[[(2S,4S)-4-fluoro-1-pyrimidin-4-ylpyrrolidin-2-yl]methyl]-N-methyl-1H-pyrazole-5-carboxamide
|
N-[[(2S,4S)-1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropyrrolidin-2-yl]methyl]-2-thiophen-2-yl
|
N-(2,4-dimethylpyridin-3-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxamide
|
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N-(6-bromo-2,3-dihydro-1H-inden-5-yl)-3-(1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxamide
|
N,N-dimethyl-4-[(3S)-pyrrolidine-3-carbonyl]piperazine-1-carboxamide
|
N-[[(2R,3S)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidin-3-yl]methyl]butanamide
|
N-[(1S)-1-(3-hydroxyphenyl)ethyl]-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
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N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxolan-3-yl]-4-methoxypyrimidin-2-amine
|
N-[2-(1-cyclopropylethyl)pyrazol-3-yl]-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
N-(1-pyrimidin-2-ylpiperidin-3-yl)-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide
|
N-[(2,2-dimethyl-3H-1-benzofuran-7-yl)methyl]-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]meth
|
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N-[[(2S,4S)-4-fluoro-1-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-2-yl]methyl]-4-methylthiophene-3-car
|
N-[[(2R,3S)-1-tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidin-3-yl]methyl]-3-ethoxybenzamide
|
N-[(2R,3S)-2-(1-methylpyrazol-4-yl)oxan-3-yl]-2-thiophen-2-ylacetamide
|
N-[[(2R,3S)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidin-3-yl]methyl]-2,4-dimethylpyrimidine-5-
|
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N-[(5-methylsulfonylthiophen-2-yl)methyl]-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
N-[(3-ethyl-1H-1,2,4-triazol-5-yl)methyl]-N-methyl-1-[(2R,3S)-1-methyl-2-(1-methylpyrazol-4-yl)piper
|
N-[[(2S,4S)-4-fluoro-1-(pyrimidin-5-ylmethyl)pyrrolidin-2-yl]methyl]-2-thiophen-2-ylacetamide
|
N-(2,4-dimethylpyridin-3-yl)-2-(oxan-4-yl)-1,3-oxazole-4-carboxamide
|
|
N-[(1R,3S)-3-cyanocyclopentyl]-4-(cyclohexylmethyl)-1,4-diazepane-1-carboxamide
|
N-[[(2R,3S)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidin-3-yl]methyl]-4-cyanobenzamide
|
N-[(4-fluoro-1H-benzimidazol-2-yl)methyl]-N-methyl-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl
|
N-[[1-(3-methylbutyl)pyrrol-2-yl]methyl]-1-[(2R,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-yl]methanamine
|
|
N-[(1-methoxycyclobutyl)methyl]-3-(1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxamide
|
N-piperidin-4-ylbicyclo[3.1.0]hexane-1-carboxamide
|
N-(1,4-dioxan-2-ylmethyl)azetidine-1-carboxamide
|
N-[1-(3-hydroxyphenyl)propan-2-yl]-2,5-diazabicyclo[2.2.2]octane-2-carboxamide
|
|
N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]-5-methylazepan-4-amine
|
N,5,6-trimethyl-N-[[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]methyl]pyridazin-3-amine
|
N-[[(2R,3R)-2-propan-2-yloxolan-3-yl]methyl]-5-propyl-1H-pyrazole-4-carboxamide
|
N-[[(2S,4S)-4-fluoro-1-[(2-methylpyrazol-3-yl)methyl]pyrrolidin-2-yl]methyl]-N,5-dimethyl-1,3-oxazol
|
|
N-(5-piperidin-4-yl-1,3-thiazol-2-yl)-2-propan-2-yloxolane-3-carboxamide
|
N-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-5-fluoro-N-methylpyridine-2-carbo
|
N-[(4-methylpyridin-3-yl)methyl]-2,5-diazabicyclo[2.2.2]octane-2-carboxamide
|
N-[1-(2-fluorophenyl)-2-oxopiperidin-3-yl]-2-azabicyclo[2.2.2]octane-6-carboxamide
|
|
N-[(2S,3S)-2-(1-ethylimidazol-2-yl)oxan-3-yl]-2-methylpiperidine-3-carboxamide
|
N-[[(2R,3S)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidin-3-yl]methyl]-4-methylbenzamide
|
N-[2-(cyclohexen-1-yl)ethyl]-4-(2-oxo-2-piperidin-1-ylethyl)piperazine-1-carboxamide
|
N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]-2,5-diazabicyclo[2.2.2]octane-2-carboxamide
|
|
N-[cyclobutyl(cyclopropyl)methyl]-5-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-sulfonamide
|
N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-piperidin-3-ylpiperidine-1-carboxamide
|
N-(2-ethoxy-5-methylpyridin-3-yl)-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
N-[(1S,5R)-3-azabicyclo[3.1.0]hexan-6-yl]-2-[(2-methylimidazol-1-yl)methyl]pyrrolidine-1-carboxamide
|
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N-(4-piperidin-4-yl-1,3-thiazol-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxamide
|
N-[(3-ethylpyridin-4-yl)methyl]-3-(oxan-4-yl)-2-azaspiro[3.3]heptane-2-carboxamide
|
N-[3-(aminomethyl)cyclopentyl]-2-(1H-benzimidazol-2-yl)piperidine-1-carboxamide
|
N-(3-fluoro-5-morpholin-4-ylphenyl)-2,5-dimethylthiophene-3-sulfonamide
|
|
N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-5,5-dioxo-5lambda6-thia-8-azaspiro[3.6]decane-8-carboxa
|
N-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-2-(furan-3-yl)-N-methylacetamide
|
N-[(3,5-dimethyl-1-propylpyrazol-4-yl)methyl]-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]meth
|
N-(1-tert-butyl-2-oxopyrrolidin-3-yl)-3,3-difluoropyrrolidine-1-carboxamide
|
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N-[(2S,3R)-2-ethyloxolan-3-yl]-4-methylthiophene-2-sulfonamide
|
N-[(2-methylpyrimidin-4-yl)methyl]-4-(4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxamide
|
N-cyclopentyl-6-[[(2S,3R)-2-(1-ethylpyrazol-4-yl)-6-oxopiperidin-3-yl]amino]pyridazine-3-carboxamide
|
N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(1,3-thiazol-4-ylmethyl)piperazine-1-carboxamide
|
|
N-(3,3-dimethylcyclobutyl)-N-methyl-2-(4-methyl-1,3-thiazol-5-yl)ethanesulfonamide
|
N-[2-(4,6-dimethylpyrimidin-2-yl)pyrazol-3-yl]-2,5-diazabicyclo[2.2.2]octane-2-carboxamide
|
N-[2-oxo-1-(2,2,2-trifluoroethyl)piperidin-3-yl]-2-azabicyclo[2.2.2]octane-6-carboxamide
|
N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]-N-methyl-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3
|
|
N-[[(2S,4S)-4-fluoro-1-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-2-yl]methyl]-2-propan-2-ylpyrimidin-
|
N-[(1S)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-yl]-4-(2-hydroxyethyl)azepane-1-carboxamide
|
N-[(2R,3S)-2-(1,5-dimethylpyrazol-4-yl)oxolan-3-yl]-3-ethylpyridine-4-carboxamide
|
N-(2-cyclohexylethyl)-2-(5-methyl-1,1-dioxo-1,2,5-thiadiazolidin-2-yl)acetamide
|
|
N-[[4-(2-methylpropyl)morpholin-2-yl]methyl]-4-pyridin-2-ylpiperazine-1-carboxamide
|
N-[(2-amino-2-adamantyl)methyl]-2-(aminomethyl)piperidine-1-carboxamide
|
N-[[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methyl]-1-phenylpiperidin-4-amine
|
N-[[(2S,4S)-1-(2-amino-2-oxoethyl)-4-fluoropyrrolidin-2-yl]methyl]-5-fluoro-N-methylpyridine-2-carbo
|
|
N-[(6-fluoroquinolin-8-yl)methyl]-1-[(2R,5S)-5-(3-methyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamin
|
N-cyclopropyl-2-[4-[2-(1-methylpyrazol-4-yl)-1,3-thiazole-4-carbonyl]piperazin-1-yl]acetamide
|
N-[(2R,3S)-2-(1-ethylpyrazol-4-yl)oxan-3-yl]-3-oxo-1H-2-benzofuran-5-sulfonamide
|
N-[[(2R,3S)-1-tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidin-3-yl]methyl]-2-(2-methylphenoxy)ac
|
|
N-(2-bicyclo[2.2.2]oct-5-enylmethyl)-2-(6-oxopiperidin-3-yl)acetamide
|
N-(1-cyclopentylpiperidin-4-yl)-4-(2-hydroxyethyl)azepane-1-carboxamide
|
N-[[(2R,3S)-2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidin-3-yl]methyl]-2-cyclobutylacetamide
|
N,1-dimethyl-N-[[(2R,3S)-1-methyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl]-6-oxo-4,5-dihydropy
|
|
N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]-6-methylthieno[2,3-d]pyrimidin-4-amine
|
N-[(5-bromo-2-methoxyphenyl)methyl]-2,5-diazabicyclo[2.2.2]octane-2-carboxamide
|
N-[[(2R,3S)-1-tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidin-3-yl]methyl]-2-methyl-3-nitrobenza
|
N-[4-(methylsulfonylmethyl)cyclohexyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-7-amine
|
|
N-methyl-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]-N-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-y
|
N-[(4R)-8-fluoro-3,4-dihydro-2H-chromen-4-yl]-3-methylazetidine-3-carboxamide
|
N-[[(2R,3S)-1-tert-butyl-2-[1-(2-methoxyethyl)pyrazol-4-yl]-5-oxopyrrolidin-3-yl]methyl]pyridazine-4
|
N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-1-methyl-3-piperidin-3-ylpyrazole-4-carboxamide
|
|
N-(2,3-dihydro-1H-inden-2-yl)-3-methyl-4-oxo-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxamide
|
N-[[(1R,2S)-2-cyclobutylcyclopropyl]methyl]-4-(hydroxymethyl)oxane-4-carboxamide
|
N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-[(2R,3S)-1-methyl-2-pyridin-3-ylpyrrolidin-3-yl]methanamine
|
N-(azepan-4-yl)-N-methylspiro[2.4]heptane-2-carboxamide
|